Cas no 83199-32-0 (Dttp alphas)

Dttp alphas structure
Dttp alphas structure
Product name:Dttp alphas
CAS No:83199-32-0
MF:C10H17N2O13P3S
MW:498.233864545822
CID:2714336
PubChem ID:161258

Dttp alphas Chemical and Physical Properties

Names and Identifiers

    • 18883-94-8
    • SCHEMBL2056849
    • Thymidine, 5'-P''-ester with thiotriphosphoric acid ((HO)2P(O)OP(O)(OH)OP(S)(OH)2), (S)-
    • Thymidine, 5'-->P''-ester with thiotriphosphoric acid ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH))
    • 83199-32-0
    • CAS 18883-94-8
    • [hydroxy-[[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methoxy]phosphinothioyl] phosphono hydrogen phosphate
    • [hydroxy-[[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy]phosphinothioyl] phosphono hydrogen phosphate
    • TTPalphaS
    • Thymidine 5'-O-(1-thiotriphosphate)
    • IMD4Y6027Y
    • thymidine 5/'-O-(1-thiotriphosphate)
    • THIOTRIPHOSPHORIC ACID ((HO)2P(O)O(O)(O)P(OH)OP(S)(OH)2), 5'-MONOESTER WITH THYMIDINE
    • UNII-IMD4Y6027Y
    • Dttp (alpha S)
    • Thymidine, 5'-P''-ester with thiotriphosphoric acid ((HO)2P(O)OP(O)(OH)OP(S)(OH)2)
    • EX-A7812Y
    • [[(2~{R},3~{S},5~{R})-5-[5-methyl-2,4-bis(oxidanylidene)pyrimidin-1-yl]-3-oxidanyl-oxolan-2-yl]methoxy-sulfanyl-phosphoryl] phosphono hydrogen phosphate
    • Sp-TTP-.alpha.-S
    • YQS
    • Thymidine-5'-O-(1-Thiotriphosphate)
    • Dttp alphas
    • THYMIDINE, 5'->P''-ESTER WITH THIOTRIPHOSPHORIC ACID ((HO)2P(O)OP(O)(OH)OP(O)(OH)(SH))
    • (Sp-)Thymidine- 5'- O- (.alpha.-thiotriphosphate)
    • Inchi: InChI=1S/C10H17N2O13P3S/c1-5-3-12(10(15)11-9(5)14)8-2-6(13)7(23-8)4-22-28(21,29)25-27(19,20)24-26(16,17)18/h3,6-8,13H,2,4H2,1H3,(H,19,20)(H,21,29)(H,11,14,15)(H2,16,17,18)/t6-,7+,8+,28?/m0/s1
    • InChI Key: PXHHTOSRELKWOE-MXWQNOQOSA-N

Computed Properties

  • Exact Mass: 497.96642077Da
  • Monoisotopic Mass: 497.96642077Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 858
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 254Ų
  • XLogP3: -3.3

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